Cas no 862807-07-6 (5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole)

5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole structure
862807-07-6 structure
Product name:5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole
CAS No:862807-07-6
MF:C19H19NO3S2
MW:373.489062547684
CID:5942795
PubChem ID:2157039

5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole
    • Oxazole, 5-[(1-methylethyl)thio]-2-(4-methylphenyl)-4-(phenylsulfonyl)-
    • AKOS024585454
    • F0586-0127
    • 4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole
    • 862807-07-6
    • 4-(benzenesulfonyl)-2-(4-methylphenyl)-5-propan-2-ylsulfanyl-1,3-oxazole
    • Inchi: 1S/C19H19NO3S2/c1-13(2)24-19-18(25(21,22)16-7-5-4-6-8-16)20-17(23-19)15-11-9-14(3)10-12-15/h4-13H,1-3H3
    • InChI Key: LNZWHKBCBIUCBF-UHFFFAOYSA-N
    • SMILES: O1C(SC(C)C)=C(S(C2=CC=CC=C2)(=O)=O)N=C1C1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 373.08063582g/mol
  • Monoisotopic Mass: 373.08063582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 93.8Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 552.4±60.0 °C(Predicted)
  • pka: -3.79±0.10(Predicted)

5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0586-0127-30mg
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole
862807-07-6 90%+
30mg
$119.0 2023-05-17
Life Chemicals
F0586-0127-40mg
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole
862807-07-6 90%+
40mg
$140.0 2023-05-17
Life Chemicals
F0586-0127-15mg
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole
862807-07-6 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F0586-0127-50mg
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole
862807-07-6 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F0586-0127-20μmol
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole
862807-07-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0586-0127-75mg
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole
862807-07-6 90%+
75mg
$208.0 2023-05-17
Life Chemicals
F0586-0127-25mg
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole
862807-07-6 90%+
25mg
$109.0 2023-05-17
Life Chemicals
F0586-0127-4mg
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole
862807-07-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0586-0127-5μmol
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole
862807-07-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0586-0127-3mg
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole
862807-07-6 90%+
3mg
$63.0 2023-05-17

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